4-(2-((1,3,6-Trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidin-5-yl)thio)acetamido)benzamide

• IUPAC Name: 4-[[2-(1,3,6-trimethyl-2,4-dioxopyrido[2,3-d]pyrimidin-5-yl)sulfanylacetyl]amino]benzamide
• InChI: InChI=1S/C19H19N5O4S/c1-10-8-21-17-14(18(27)24(3)19(28)23(17)2)15(10)29-9-13(25)22-12-6-4-11(5-7-12)16(20)26/h4-8H,9H2,1-3H3,(H2,20,26)(H,22,25)
• InChI Key: OKTBZKZTOLSFFG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C2C(=C1SCC(=O)NC3=CC=C(C=C3)C(=O)N)C(=O)N(C(=O)N2C)C
• Molecular Formula: C19H19N5O4S
• Molecular Weight: 413.5 g/mol
• CAS No.: 899940-19-3

Description

4-(2-((1,3,6-Trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidin-5-yl)thio)acetamido)benzamide is a useful research compound. Its molecular formula is C19H19N5O4S and its molecular weight is 413.45. The purity is usually 95%.
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Scientific Research Applications

Anti-inflammatory and Analgesic Potential

Research has demonstrated that compounds structurally related to 4-(2-((1,3,6-Trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidin-5-yl)thio)acetamido)benzamide exhibit notable anti-inflammatory and analgesic activities. This is attributed to their ability to act as cyclooxygenase-1/cyclooxygenase-2 (COX-1/COX-2) inhibitors, providing a potential therapeutic approach for pain and inflammation management. For instance, one study synthesized novel benzodifuranyl and thiazolopyrimidines derived from visnaginone and khellinone, showing substantial inhibitory activity on COX-2 selectivity and analgesic and anti-inflammatory properties (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Antitumor Activity Against Cancer Stem Cells

Another significant application is in cancer research, where similar compounds have demonstrated antitumor activity against cancer stem cells. For instance, a study involving the synthesis of novel 4-substituted phenyl derivatives showed significant activity against colon cancer stem cells, highlighting their potential as therapeutic agents in oncology (Bhat, Al‐Dhfyan, & Al-Omar, 2016).

Antimicrobial Applications

Compounds in this category have also been explored for their antimicrobial properties. For instance, a study on the synthesis of new pyrimidinone and oxazinone derivatives fused with thiophene rings using 2-Chloro-6-ethoxy-4-acetylpyridine as a starting material revealed that many of these compounds exhibit significant antibacterial and antifungal activities (Hossan, Abu-Melha, Al-Omar, & Amr, 2012).

Additional Biological Activities

These compounds also show a range of other biological activities, such as analgesic, anti-inflammatory, and potentially antitumor properties, based on their chemical structure and the reactivity of their functional groups (El-Gazzar & Hafez, 2009).